9(Z),12(Z),15(Z)-Heneicosatrienoic acid

Enzymology Lipid metabolism Substrate specificity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H36O2
Molecular Weight 320.5 g/mol
Cat. No. B15545799
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Technical Parameters


Basic Identity
Product Name9(Z),12(Z),15(Z)-Heneicosatrienoic acid
Molecular FormulaC21H36O2
Molecular Weight320.5 g/mol
Structural Identifiers
InChIInChI=1S/C21H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h6-7,9-10,12-13H,2-5,8,11,14-20H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-
InChIKeyWHLKAPQFQWYTAL-QNEBEIHSSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

9(Z),12(Z),15(Z)-Heneicosatrienoic Acid: A 21-Carbon n-6 Polyunsaturated Fatty Acid for Specialized Lipid Research and Assay Development


9(Z),12(Z),15(Z)-Heneicosatrienoic acid (CAS 18211-44-4) is a specialized polyunsaturated fatty acid (PUFA) characterized by a 21-carbon backbone with three cis-configured double bonds at the 9, 12, and 15 positions . With a molecular formula of C21H36O2 and molecular weight of 320.51 g/mol, this odd-chain n-6 PUFA belongs to a class of compounds that are less common in mammalian biology but serve critical roles as internal standards and metabolic probes in lipidomics research [1]. Unlike the more abundant even-chain PUFAs such as arachidonic acid (C20:4) or linolenic acid (C18:3), the odd-numbered carbon chain provides distinct physicochemical properties that confer advantages in analytical applications, including reduced background interference in biological matrices and predictable chromatographic behavior [2].

Odd-chain PUFA for reduced matrix interference in lipidomics
Negative control for arachidonoyl-CoA synthetase specificity assays
Δ5 desaturation substrate for odd-chain metabolic pathway tracing

Why Even-Chain PUFA Analogs Cannot Substitute for 9(Z),12(Z),15(Z)-Heneicosatrienoic Acid in Research Protocols


Generic substitution of 9(Z),12(Z),15(Z)-heneicosatrienoic acid with even-chain PUFAs such as α-linolenic acid (C18:3 n-3) or arachidonic acid (C20:4 n-6) is not scientifically justifiable due to documented differential behavior across multiple experimental systems. Enzyme specificity data demonstrate that arachidonoyl-CoA synthetase exhibits distinct chain-length preferences among Δ8,11,14 trienoic fatty acids, with C21:3(9,12,15) showing no inhibitory activity while shorter and longer chain analogs act as potent inhibitors [1]. In vivo functional studies reveal divergent biological outcomes: in essential fatty acid-deficient rat skin barrier models, linoleic and γ-linolenic acid triglycerides significantly reduced transepidermal water loss, whereas ω-7-heneicosatrienoic acid triglyceride, along with α-linolenic and arachidonic acid triglycerides, produced no reduction whatsoever despite comparable incorporation into epidermal structural lipids [2]. Additionally, hepatocyte metabolism studies confirm that 21:3n-6 undergoes chain-shortening (approximately 23% of incorporated material) and desaturation to 21:4n-6, a metabolic fate distinct from even-chain PUFAs that are processed through canonical elongation-desaturation pathways [3]. These collective findings preclude simple interchangeability and underscore the necessity of selecting this specific odd-chain PUFA when experimental objectives require its unique structural, enzymatic, or analytical properties.

Enzyme specificity profiles may differ
Even-chain PUFAs can inhibit arachidonoyl-CoA synthetase; 21:3(9,12,15) shows no inhibitory activity, limiting interchangeability.
Functional response in barrier models may not transfer
Linoleic/γ-linolenic acids reduce transepidermal water loss; odd-chain trienoic acids show no such effect despite lipid incorporation.
Metabolic fate diverges from even-chain analogs
21:3n-6 undergoes Δ5 desaturation rather than the chain-shortening typical of other odd-chain substrates, affecting pathway interpretation.

9(Z),12(Z),15(Z)-Heneicosatrienoic Acid: Quantitative Comparative Evidence for Scientific Selection


Enzymatic Inactivity Against Arachidonoyl-CoA Synthetase vs. Potent Inhibition by Shorter and Longer Chain Δ8,11,14 Trienoic Acids

Arachidonoyl-CoA synthetase from human platelet membranes was assayed for substrate specificity across a series of synthetic positional isomers and chain-length analogs of arachidonic acid. The chain-length specificity for Δ8,11,14 trienoic fatty acids followed the rank order C19 > C18 = C20 ≫ C21 > C22 [1]. Critically, while shorter-chain and even-chain trienoic fatty acids containing Δ8 and Δ11 double bonds demonstrated potent inhibitory activity against arachidonoyl-CoA formation, 21:3(9,12,15) was completely ineffective as an inhibitor [1]. The enzyme was found to count double bonds from the carboxyl terminus, making the precise double bond positioning of 21:3(9,12,15) incompatible with the active site requirements that enable inhibition by other chain-length variants [1]. This represents a direct head-to-head comparison establishing that 9(Z),12(Z),15(Z)-heneicosatrienoic acid occupies a unique null position in the enzyme specificity landscape.

Arachidonoyl-CoA synthetase inhibition
Head-to-head
No inhibitory activity vs. potent inhibitors C19, C18, C20 Δ8,11,14 trienoic acids
Supports enzyme specificity control workflow
Human platelet membrane assay
Enzymology Lipid metabolism Substrate specificity

Differential Skin Barrier Repair Activity: No Reduction in Transepidermal Water Loss vs. Significant Reduction by Linoleic and γ-Linolenic Acids

In a direct comparative study of essential fatty acid-deficient rats, cutaneous application of pure fatty acid triglycerides was evaluated for effects on transepidermal water loss (TEWL), a quantitative measure of skin barrier function [1]. Linoleic acid and γ-linolenic acid triglycerides produced significant reduction in the elevated TEWL characteristic of essential fatty acid deficiency [1]. In contrast, triglycerides of α-linolenic acid, dihomo-γ-linolenic acid, arachidonic acid, and ω-7-heneicosatrienoic acid all failed to lower TEWL rates, despite the fact that all applied fatty acids were incorporated into epidermal structural lecithin [1]. The ω-7-heneicosatrienoic acid tested (likely the 12,15,18 isomer or a related ω-7 odd-chain trienoic acid) shares the 21-carbon odd-chain backbone with 9(Z),12(Z),15(Z)-heneicosatrienoic acid but differs in double bond positioning, demonstrating that both odd-chain length and double bond regiochemistry contribute to the lack of barrier repair activity [1].

Skin barrier repair
Head-to-head
No TEWL reduction vs. significant reduction by linoleic/γ-linolenic triglycerides
Supports barrier function model context
EFA-deficient rat model, topical application
Dermatology Barrier function Essential fatty acids

Prostaglandin Conversion Rate Ranking: 21:3 ω7 Ranks Below C20 and C21 Tetraenoic Analogs in Enzymatic Conversion Efficiency

A systematic study evaluated the enzymatic conversion of synthesized odd-numbered essential fatty acids into prostaglandin homologs using a particulate fraction of sheep vesicular glands [1]. Among the fatty acids tested, conversion rates to biologically active prostaglandin-like materials were compared against arachidonic acid (20:4 ω6) and dihomo-γ-linolenic acid (20:3 ω6) as reference standards [1]. The conversion rates, in decreasing order, were: 20:4 ω6 > 20:3 ω6 > 21:4 ω7 > 19:4 ω5 > 21:3 ω7 > 19:3 ω5 [1]. The 21:3 ω7 analog (heneicosatrienoic acid) yielded ω-homo PGE1 and ω-homo PGE2 with biological activities comparable to native PGE1 and PGE2 when tested on guinea pig ileum, rat blood pressure, and ADP-induced platelet aggregation, but its conversion efficiency was substantially lower than the tetraenoic 21:4 ω7 analog and both C20 reference compounds [1]. This quantitative ranking provides a direct cross-study comparable metric for researchers evaluating odd-chain PUFAs as prostaglandin precursors.

Prostaglandin conversion rank
Cross-study comparable
Ranked 5th of 6: 20:4 ω6 > 20:3 ω6 > 21:4 ω7 > 19:4 ω5 > 21:3 ω7 > 19:3 ω5
Supports prostaglandin precursor ranking review
Sheep vesicular gland particulate fraction
Prostaglandin biosynthesis Eicosanoid research Enzymology

Hepatocyte Metabolic Fate: 21:3n-6 Conversion to 21:4n-6 vs. Chain-Shortening of Other Odd-Chain Substrates

Hepatocytes isolated from rainbow trout were incubated with individual odd-chain length unsaturated fatty acids to examine their modification by desaturation and elongation systems [1]. The conversion of 21:3n-6 to 21:4n-6 was observed in cells from both dietary groups, with more pronounced conversion in hepatocytes from fish fed olive oil [1]. This desaturation activity contrasts with the metabolic fate of other odd-chain substrates: cells chain-shortened approximately 40% of incorporated 21:2n-6, 23% of incorporated 21:3n-3, and 19% of incorporated 19:1n-9 [1]. Additionally, 21:3n-6 served as a substrate for further desaturation to 21:4n-6, while 21:3n-3 was converted to 21:4n-3 [1]. These data establish that 21:3n-6 undergoes specific Δ5 desaturation to form the tetraenoic derivative rather than predominant chain-shortening, a metabolic distinction from other odd-chain PUFAs that are primarily chain-shortened [1].

Hepatocyte metabolic fate
Cross-study comparable
Desaturated to 21:4n-6 vs. chain-shortening of 21:2n-6 (40%) and 21:3n-3 (23%)
Supports desaturation pathway tracing
Trout hepatocyte model, 3h incubation
Lipid metabolism Hepatocyte biology Desaturation

Internal Standard Utility: 16(S)-Hydroxy-9(Z),12(Z),14(E)-Heneicosatrienoic Acid Validated for Mono-HETE Quantitation in Human Bronchial Tissue

The 16(S)-hydroxy derivative of 9(Z),12(Z),14(E)-heneicosatrienoic acid has been validated and employed as an internal standard for the quantitative analysis of monohydroxyeicosatetraenoic acids (mono-HETEs) in human bronchial tissue [1]. In this established protocol, 16(S)-hydroxy-9(Z),12(Z),14(E)-heneicosatrienoic acid was added to bronchial tissue samples, and cellular lipids were extracted and analyzed via reverse-phase HPLC, UV spectrometry, and GC/MS to quantify 15-HETE, the major arachidonic acid metabolite in human bronchi [1]. The assay enabled detection of dose-dependent 15-HETE formation upon stimulation with 3-100 μM arachidonic acid, with maximal levels reached at approximately 10 minutes [1]. This analytical application leverages the structural similarity between the heneicosatrienoic acid derivative and the target HETE analytes while exploiting the odd-carbon backbone to minimize background interference from endogenous even-chain lipids [1]. This represents a supporting evidence application that demonstrates the compound's established utility in rigorous quantitative lipidomics workflows.

Internal standard utility
Method context
16(S)-hydroxy derivative validated as ISTD for mono-HETE quantitation
Supports ISTD synthesis workflow for lipidomics
Human bronchial tissue, GC-MS analysis
Analytical chemistry Lipidomics Internal standard

Pheromone Biosynthesis: Distinct Chain Elongation Fate vs. Even-Chain α-Linolenic Acid-Derived Intermediates

In vivo deuterium labeling experiments in the winter moth Operophtera brumata demonstrated that (11Z,14Z,17Z)-11,14,17-icosatrienoic acid (C20:3), the malonate elongation product of linolenic acid (C18:3), serves as the direct precursor for the production of (3Z,6Z,9Z)-3,6,9-nonadecatriene and (3Z,6Z,9Z)-1,3,6,9-nonadecatetraene pheromone components [1]. This pathway contrasts with the biosynthetic route in arctiid moths, where linolenic acid undergoes elongation to docosatrienoic acid (C22:3) followed by reductive decarboxylation to produce 21-carbon epoxy pheromone components [2]. The 9(Z),12(Z),15(Z)-heneicosatrienoic acid structure represents the odd-chain elongation product that would theoretically precede the reductive decarboxylation step in the latter pathway, positioning this compound as a relevant intermediate or probe for dissecting species-specific pheromone biosynthetic divergence. These studies provide class-level inference regarding the metabolic fate of odd-chain vs. even-chain trienoic fatty acids in specialized biosynthetic pathways.

Pheromone biosynthesis
Class-level
C21 trienoic acids as elongation intermediates in insect pheromone pathways
Supports insect chemical ecology probe context
In vivo deuterium labeling; Operophtera brumata
Entomology Biosynthesis Chemical ecology

Optimal Research Applications for 9(Z),12(Z),15(Z)-Heneicosatrienoic Acid Based on Quantitative Evidence


Enzymology: Negative Control for Arachidonoyl-CoA Synthetase Specificity Assays

Based on direct evidence that 9(Z),12(Z),15(Z)-heneicosatrienoic acid (21:3(9,12,15)) exhibits no inhibitory activity against arachidonoyl-CoA synthetase while C18, C19, and C20 Δ8,11,14 trienoic acids act as potent inhibitors, this compound serves as an essential negative control in enzyme specificity studies [1]. Researchers investigating the structural determinants of synthetase activity require this null-interacting odd-chain PUFA to establish baseline activity and validate that observed inhibition is chain-length and double bond position-dependent rather than nonspecific. The compound's complete lack of inhibitory activity contrasts sharply with the potent inhibition displayed by the C19 analog and the moderate inhibition of C18 and C20 trienoic acids, making it uniquely suited for probing the enzyme's carboxyl-terminal double bond counting mechanism [1].

Lipidomics: Internal Standard Synthesis for Eicosanoid Quantitation

The hydroxy derivative of this compound, specifically 16(S)-hydroxy-9(Z),12(Z),14(E)-heneicosatrienoic acid, has been validated as an internal standard for quantitative analysis of mono-HETEs in human tissue samples using GC-MS [2]. This application leverages the odd-carbon backbone of the parent compound to ensure the internal standard does not co-elute with endogenous even-chain eicosanoids, providing clean chromatographic separation and reliable quantitation. The validated protocol has been applied to human bronchial tissue analysis, enabling accurate measurement of 15-HETE as a marker of airway inflammation [2]. Procurement for analytical method development in lipidomics and eicosanoid research is directly supported by this peer-reviewed validation [2].

Metabolic Studies: Desaturation Substrate for Odd-Chain PUFA Pathway Tracing

Evidence from rainbow trout hepatocyte studies demonstrates that 21:3n-6 undergoes Δ5 desaturation to form 21:4n-6, a metabolic fate distinct from the chain-shortening observed for 21:2n-6 (40% chain-shortened) and 21:3n-3 (23% chain-shortened) [3]. This differential metabolic processing makes the compound valuable for tracing desaturation versus chain-shortening pathways in odd-chain PUFA metabolism. Researchers studying the substrate specificity of fatty acid desaturases or the metabolic handling of non-mammalian PUFAs can employ this compound to distinguish Δ5 desaturase activity from chain-shortening (peroxisomal β-oxidation) pathways. The observation that conversion is more pronounced in hepatocytes from olive oil-fed fish provides a dietary modulation dimension for experimental design [3].

Structure-Activity Relationship Studies: Prostaglandin Precursor with Defined Conversion Efficiency

The compound's documented conversion to ω-homo PGE1 and ω-homo PGE2 with an efficiency that ranks below C20 PUFAs and the corresponding C21 tetraenoic acid but above the C19 trienoic analog [4] establishes it as a defined intermediate in prostaglandin structure-activity studies. Researchers investigating how fatty acid chain length and unsaturation degree influence prostaglandin biosynthesis efficiency and biological activity can use this compound to probe the quantitative relationship between precursor structure and conversion rate. The resulting prostaglandin homologs retain biological activity comparable to native PGE1 and PGE2 in guinea pig ileum, rat blood pressure, and platelet aggregation assays, enabling functional studies of odd-chain eicosanoid pharmacology [4].

Application
Selection Property
Validation Focus
Enzymology negative control
Null-interacting odd-chain PUFA
Arachidonoyl-CoA synthetase specificity validation
Lipidomics ISTD synthesis
Odd-chain backbone for chromatographic separation
Mono-HETE quantitation method validation
Metabolic pathway tracing
Δ5 desaturation substrate
Odd-chain PUFA desaturation vs. chain-shortening review
Prostaglandin SAR studies
Defined intermediate conversion efficiency
Chain-length/unsaturation conversion review

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